Cas no 25600-23-1 (2(3H)-Furanone, 3-(benzoyloxy)dihydro-)

• Product Name: 2(3H)-Furanone, 3-(benzoyloxy)dihydro-
• CAS No: 25600-23-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1423496
• Update Time: 2024-08-15

2(3H)-Furanone, 3-(benzoyloxy)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(benzoyloxy)dihydro-

• Inchi： 1S/C11H10O4/c12-10(8-4-2-1-3-5-8)15-9-6-7-14-11(9)13/h1-5,9H,6-7H2
• InChI Key： RAFUEMWOQLTHBM-UHFFFAOYSA-N
• SMILES： O1CCC(OC(=O)C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 92-93 °C
• Boiling Point: 377.8±35.0 °C(Predicted)
• PSA: 52.6